Cas no 2137556-28-4 (N-(3-fluoroazetidin-3-yl)methyl-2,2-dimethylpropanamide)

• Product Name: N-(3-fluoroazetidin-3-yl)methyl-2,2-dimethylpropanamide
• CAS No: 2137556-28-4
• MF: C₉H₁₇FN₂O
• MW: 188.242485761642
• MDL: MFCD31601046
• CID: 5610061
• PubChem ID: 165949311
• Update Time: 2025-06-14

N-(3-fluoroazetidin-3-yl)methyl-2,2-dimethylpropanamide Chemical and Physical Properties

Names and Identifiers

• 2137556-28-4
• N-[(3-fluoroazetidin-3-yl)methyl]-2,2-dimethylpropanamide
• EN300-843325
• N-(3-fluoroazetidin-3-yl)methyl-2,2-dimethylpropanamide

• MDL： MFCD31601046
• Inchi： 1S/C9H17FN2O/c1-8(2,3)7(13)12-6-9(10)4-11-5-9/h11H,4-6H2,1-3H3,(H,12,13)
• InChI Key： NLAXGJIVYOMGAA-UHFFFAOYSA-N
• SMILES： FC1(CNC(C(C)(C)C)=O)CNC1

Computed Properties

• Exact Mass: 188.13249133g/mol
• Monoisotopic Mass: 188.13249133g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 41.1Ų

Additional information on N-(3-fluoroazetidin-3-yl)methyl-2,2-dimethylpropanamide

Recent Advances in the Study of N-(3-fluoroazetidin-3-yl)methyl-2,2-dimethylpropanamide (CAS: 2137556-28-4)

N-(3-fluoroazetidin-3-yl)methyl-2,2-dimethylpropanamide (CAS: 2137556-28-4) is a novel compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique azetidine ring and fluoro-substitution, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacokinetics, and biological activity, making it a subject of intense investigation.

The synthesis of N-(3-fluoroazetidin-3-yl)methyl-2,2-dimethylpropanamide involves a multi-step process that includes the fluorination of the azetidine ring and subsequent amide bond formation. Researchers have optimized the synthetic route to improve yield and purity, which is critical for further pharmacological evaluation. The compound's stability under physiological conditions has also been a key area of study, with findings suggesting that it exhibits favorable metabolic stability.

In terms of biological activity, N-(3-fluoroazetidin-3-yl)methyl-2,2-dimethylpropanamide has demonstrated potent inhibitory effects on specific enzyme targets implicated in inflammatory and neurodegenerative diseases. Recent in vitro and in vivo studies have highlighted its ability to modulate key signaling pathways, offering a potential therapeutic avenue for conditions such as Alzheimer's disease and rheumatoid arthritis. The compound's selectivity and low toxicity profile further enhance its appeal as a drug candidate.

Pharmacokinetic studies have revealed that N-(3-fluoroazetidin-3-yl)methyl-2,2-dimethylpropanamide exhibits good oral bioavailability and tissue penetration. These properties are essential for its development as an oral therapeutic agent. Additionally, preliminary toxicology assessments indicate a favorable safety profile, although further long-term studies are needed to confirm these findings.

The potential applications of N-(3-fluoroazetidin-3-yl)methyl-2,2-dimethylpropanamide extend beyond its immediate therapeutic uses. Its unique chemical structure makes it a valuable scaffold for the design of new derivatives with enhanced activity and specificity. Researchers are exploring modifications to the azetidine ring and the amide moiety to optimize the compound's pharmacological properties.

In conclusion, N-(3-fluoroazetidin-3-yl)methyl-2,2-dimethylpropanamide (CAS: 2137556-28-4) represents a promising candidate in the field of medicinal chemistry. Its synthesis, biological activity, and pharmacokinetic properties have been extensively studied, paving the way for its potential development into a therapeutic agent. Future research should focus on clinical trials to evaluate its efficacy and safety in humans, as well as the exploration of its broader applications in drug discovery.